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Compound of Interest

Compound Name: o-Nitrophenyl caprate
CAS No.: 104809-24-7
Cat. No.: B027968

Get Quote

Determination Substrate:o-Nitrophenyl Caprate (ONPC; C10 ester)

Abstract & Introduction

This guide details the protocol for determining the Michaelis constant (

) of lipolytic enzymes using o-Nitrophenyl Caprate (ONPC). While p-nitrophenyl esters are
more commonly used, o-nitrophenyl derivatives are critical for investigating steric hindrance
within the enzyme active site. The ortho position of the nitro group creates a different steric
profile than the para position, allowing researchers to probe the topology of the catalytic pocket

[1].

Critical Distinction: The leaving group, o-nitrophenol (ONP), has distinct spectral properties
compared to the ubiquitous p-nitrophenol (pNP). Do not use the extinction coefficient of pNP for
ONP. This protocol includes a self-validating step to determine the specific extinction coefficient

(

) of ONP in your assay buffer, ensuring data integrity.
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Target Enzymes[1][2]

e Lipases (EC 3.1.1.3): Caprate (C10) is a medium-chain fatty acid. It sits at the boundary
between esterase (short-chain) and lipase (long-chain) specificity.

o Esterases (EC 3.1.1.1): Useful for studying enzymes with broad specificity or interfacial
activation requirements.

Principle of Assay

The assay relies on the enzymatic hydrolysis of the ester bond in ONPC. The reaction releases
capric acid and o-nitrophenol. Under alkaline conditions (pH > 7.5), o-nitrophenol ionizes to the
o-nitrophenolate anion, which is yellow and absorbs light maximally between 410-420 nm.

Reaction Scheme:

Critical Technical Considerations

» Solubility & Emulsification: ONPC is hydrophobic (C10 chain). It will not dissolve directly in
agueous buffer. It requires an organic solvent carrier (Isopropanol) and a surfactant (Triton
X-100 or Gum Arabic) to form a stable emulsion available to the enzyme [2].

o Spontaneous Hydrolysis: Nitrophenyl esters are prone to autohydrolysis at alkaline pH. A
"No-Enzyme Blank" is mandatory for every substrate concentration.

e Molar Extinction Coefficient (
): The
for o-nitrophenol is significantly lower (~3,000-5,000

) than that of p-nitrophenol (~18,000

). Using the wrong value will underestimate enzyme activity by ~4-5 fold.

Materials & Reagents
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Component Specification Preparation Notes

50 mM Tris-HCI or Phosphate, Must be pH > 7.5 for color

Assay Buffer
pH 8.0 development.

Dissolve in 100% Isopropanol.

Substrate Stock 20 mM o-Nitrophenyl Caprate Store at -20°C. Protect from
light.
Emulsifier 10% (v/v) Triton X-100 Dissolve in deionized water.

Dissolve in Isopropanol. Used

Standard 10 mM o-Nitrophenol
for standard curve.

Stop Solution 10% SDS or 0.1 M NazCOs Optional: For endpoint assays.

Pre-Assay Validation: The Standard Curve

This step is non-negotiable for scientific integrity. It corrects for pH, temperature, and buffer

composition effects on the chromophore.

e Prepare Standards: Dilute the 10 mM o-nitrophenol stock into the Assay Buffer (containing
the same % of Isopropanol/Triton as your final reaction) to create concentrations: 0, 10, 20,
40, 80, 160, and 320

e Measure Absorbance: Read at 415 nm (or scan 400—-430 nm to find
).
e Calculate

: Plot Absorbance (
) vs. Concentration (

, iIn M). The slope is your extinction coefficient (

)[1]
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o Expected Range:

Experimental Protocol: Km Determination
Step 1: Substrate Preparation (Emulsification)

To determine

, You need a range of substrate concentrations, typically spanning
to

. Since

is unknown, we use a logarithmic spread.

Target Concentrations: 0.1, 0.25, 0.5, 1.0, 2.0, 4.0 mM.

Preparation Table (for 10 mL working solutions):

20 mM ONPC : | 10% Triton X-
Target [S] Stock ( Sl | 100 ( Assay Buffer
(mM) ) (mL)
) )
0.10 50 450 100 9.40
0.25 125 375 100 9.40
0.50 250 250 100 9.40
1.00 500 0 100 9.40
2.00 1000 0 100 8.90
4.00 2000 0 100 7.90

Note: Total organic solvent load is kept relatively constant or noted to ensure it doesn't
denature the enzyme.
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Step 2: Kinetic Assay (96-Well Plate Format)

o Plate Setup:
o Test Wells: 180

Substrate Emulsion + 20
Enzyme.

o Blank Wells: 180

Substrate Emulsion + 20
Buffer (No Enzyme).

o Replicates: Triplicate for every concentration.
e Initiation:
o Pre-incubate plate at 37°C (or assay temp) for 5 minutes.
o Add Enzyme using a multi-channel pipette to initiate.
e Measurement:
o Mode: Kinetic (Continuous).
o Wavelength: 415 nm.[2]
o Duration: 10—-20 minutes.

o Interval: 30 seconds.

Step 3: Data Processing

o Calculate Slope: Determine the slope (

) for the linear portion of the curve for both Test and Blank wells.

o Blank Subtraction:
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e Convert to Velocity:

o Note: For standard 96-well plates with 200

, pathlength

Visualization of Workflow & Logic
Experimental Workflow

Preparation Phase

Assay Buffer
(pH 8.0 + Triton X-100)

ONPC Stock
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Click to download full resolution via product page

Caption: Workflow for ONPC kinetic assay. Critical path involves emulsification prior to enzyme

addition.

Logic of Km Determination
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Start Pilot Study

Select [S] Range
(0.1 - 4.0 mM)

Is Vmax reached?

Yes (Plateau observed) \No (Linear only

Fit Michaelis-Menten

Click to download full resolution via product page
Caption: Decision tree for optimizing substrate concentration range during pilot studies.

Data Analysis: Calculating Km

Do not rely solely on the Lineweaver-Burk (Double Reciprocal) plot, as it distorts error
structures at low substrate concentrations.

Recommended Method: Non-Linear Regression. Fit your data (

S
) to the Michaelis-Menten equation using software (GraphPad Prism, Origin, or Python/R):

e : Maximum velocity of the enzyme.
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e : Substrate concentration at

. This indicates the affinity of the enzyme for ONPC.
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o Source: Peng, Q. et al. (2016). "Accurately Determining Esterase Activity via the
Isosbestic Point of p-Nitrophenol."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note: Kinetic Determination of
Lipase/Esterase Activity Using o-Nitrophenyl Caprate]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b027968/docs#application-note-kinetic-
determination-of-lipase-esterase-activity-using-o-nitrophenyl-caprate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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